Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

correlation between bupirimate application and
terminal residue levels

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bupirimate

CAS No.: 41483-43-6

Cat. No.: S522277

Terminal Residues of Bupirimate and Metabolites

The following table summarizes the terminal residue levels found in cucumbers under supervised field trials.

The residues are reported for the parent compound, bupirimate, and its key metabolite, ethirimol.

Residue Range Pre-Harvest

Compound Notes
(mglkg) Interval (PHI)

Bupirimate <0.01to 0.076 3 days Measured in cucumber samples from 12
mg/kg regions in China [1] [2].

Ethirimol <0.01t0 0.04 3 days Metabolite of bupirimate; measured in the
mg/kg same cucumber trials [1] [2].

Experimental Protocols for Residue Analysis

The quantitative data in the table above was generated using rigorous and standardized scientific

methodologies.

e Field Trial Design: Supervised trials are conducted in accordance with Good Agricultural Practices
(GAP). A typical study involves applying the fungicide (e.g., 25% trifloxystrobin-bupirimate
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microemulsion) at the maximum recommended dosage (e.g., 105 g active ingredient per hectare)
with a set interval between applications (e.g., 7 days) [1] [2]. Samples are then collected at
designated intervals (e.g., 3, 5, and 7 days) after the final application to track residue dissipation.
e Sample Preparation (QUEChERS Method): This is a widely adopted approach for pesticide residue
analysis [3].
o Extraction: A homogenized sample (e.g., 10 g of cucumber) is weighed and shaken with an
extraction solvent, typically acidified acetonitrile [1] [2].
o Partitioning: Salts like magnesium sulfate (MgSOa4) and sodium chloride (NaCl) are added to
separate the organic acetonitrile layer from the water in the sample, partitioning pesticides into
the acetonitrile phase [3].
o Cleanup: A dispersive Solid-Phase Extraction (d-SPE) step uses sorbents like Primary
Secondary Amine (PSA) and Graphitized Carbon Black (GCB) to remove interfering organic
acids, sugars, and pigments from the extract [1] [2].
¢ Instrumental Quantification: The purified extracts are analyzed using High-Performance Liquid
Chromatography coupled with Tandem Mass Spectrometry (HPLC-MSIMS). This technique
provides high sensitivity, specificity, and the ability to confirm the identity of both the parent compound
and its metabolites [1] [2]. The method is validated with excellent recovery rates (85-103%) to ensure
accuracy [1].

The workflow below illustrates the key steps involved in determining bupirimate residue levels.

(Field Trial & Sampling)
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Alternative Detection Method

Beyond the standard laboratory instrumentation, researchers have developed rapid immunoassays for on-site

screening, which offer a different principle of detection.

e Immunochromatographic Strip (ICS): This method uses a highly specific monoclonal antibody

(mADb) developed to recognize bupirimate. The sample extract is applied to the strip, and the
presence of bupirimate is visually indicated by the appearance or disappearance of a test line. This
technology allows for sensitive detection (e.g., 0.55 ng/mL) and provides results in under 10 minutes,
making it suitable for rapid field testing [4].

Key Influencing Factors and Risk Assessment

Understanding the factors that affect residue levels is crucial for interpreting the data.

¢ Metabolite Inclusion: Regulatory risk assessment for bupirimate must include its metabolites.

According to standards, the residue definition for dietary risk is the sum of bupirimate and ethirimol
[1] [5]. Ethirimol has been identified as a compound requiring attention due to its toxicological profile
[6].

Crop and Cultivation Variations: Residue behavior is crop-specific. For instance, ethirimol
dissipates more slowly in spinach than in cucumbers [6]. Furthermore, cultivation patterns (open field
vs. greenhouse) and local hydrological characteristics can significantly influence the final residue
magnitude [6].

Dietary Risk Conclusion: Chronic dietary risk assessments using probabilistic models for the
Chinese population concluded that the use of bupirimate and its metabolites in cucumber cultivation,
under the tested conditions, is safe for consumers, with an acceptable chronic risk (RQc < 2.5%) [1]
[2]. It's important to note that risk assessments can be population-specific; the European Food Safety
Authority (EFSA) also found no apparent risk to consumers from existing MRLs for bupirimate,
though some data gaps were noted [7] [5].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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